4-(3-Iodo-1H-Pyrazol-4-Yl)-2-(Methylthio)Pyrimidine Hydrochloride

• IUPAC Name: 4-(5-iodo-1H-pyrazol-4-yl)-2-methylsulfanylpyrimidine;hydrochloride
• InChI: InChI=1S/C8H7IN4S.ClH/c1-14-8-10-3-2-6(12-8)5-4-11-13-7(5)9;/h2-4H,1H3,(H,11,13);1H
• InChI Key: FDUWEWGYEPEGSM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)C2=C(NN=C2)I.Cl
• Molecular Formula: C8H8ClIN4S
• Molecular Weight: 354.60 g/mol
• CAS No.: 2204368-16-9

Description

4-(3-Iodo-1H-pyrazol-4-yl)pyrimidine CPR plays a crucial role in pharmaceutical research, organic synthesis, and material science. Its versatile nature and unique properties make it highly suitable for the following applications: Pharmaceutical Research: As a key intermediate in the synthesis of novel pharmaceutical compounds.

Scientific Research Applications

Synthesis and Characterization in Drug Design

Pyrimidine and pyrazole compounds, including derivatives like 4-(3-Iodo-1H-Pyrazol-4-Yl)-2-(Methylthio)Pyrimidine Hydrochloride, are essential in nucleic acid chemistry and have potential applications in chemotherapy, particularly for Acquired Immune Deficiency Syndrome (AIDS). The synthesis of these compounds involves cost-effective methods, and they are key in the development of new drugs due to their pharmacological therapeutic potentials (Ajani et al., 2019).

Anticancer and Pharmacokinetic Applications

Pyrazolo[3,4-d]pyrimidines are recognized for their role as potent protein kinase inhibitors, showing significant antitumor activity. The synthesis of pyrazolo[3,4-d]pyrimidine prodrugs demonstrates enhanced aqueous solubility and improved pharmacokinetic and therapeutic properties. These prodrugs exhibit increased cell membrane permeability and cytotoxicity against human glioblastoma, indicating their potential as anticancer agents (Vignaroli et al., 2017).

Potential in Novel Ring System Synthesis

The compound's derivatives play a crucial role in the synthesis of novel ring systems like pyrimido[1,2:2′,3′]pyrazolo[1,5-a]pyrimidines. These derivatives have diverse applications in heterocyclic chemistry and can be used to create new compounds with potential biological activities (Elnagdi et al., 1975).

Anticancer and Anti-inflammatory Properties

Derivatives of pyrazolo[3,4-d]pyrimidines, including iodine-containing compounds, have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds, especially those involving iodine, demonstrate potential in the treatment of cancer and inflammatory diseases (Rahmouni et al., 2016).